![molecular formula C14H19BF2O4 B6149257 2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 1310950-03-8](/img/no-structure.png)
2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as 4-Methoxy-3-(difluoromethoxy)-2-[(tetramethyl)dioxaborolane]phenol, is a novel boronic acid derivative with a wide range of applications in the scientific research field. It is a small organic molecule with a molecular weight of 275.09 g/mol and a melting point of 162-164 °C. This boronic acid derivative has been extensively studied due to its unique properties and potential applications in chemical synthesis and biochemistry.
Scientific Research Applications
2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has a wide range of applications in scientific research. It has been used as a catalyst for the synthesis of various organic compounds such as amines, alcohols, and ketones. It has also been used as a reagent for the synthesis of other boronic acid derivatives. Additionally, this boronic acid derivative has been used as a ligand in the synthesis of coordination complexes and as a reagent in the synthesis of other organometallic compounds.
Mechanism of Action
2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic acid derivative that has been shown to act as a Lewis acid in a variety of reactions. It is able to form strong bonds with electron-rich species, such as amines, alcohols, and ketones, due to its electron-deficient nature. Additionally, this boronic acid derivative has been shown to form coordination complexes with transition metals, which can be used for various catalytic reactions.
Biochemical and Physiological Effects
2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has not been studied for its potential biochemical or physiological effects. As such, there is currently no evidence to suggest that this boronic acid derivative has any adverse effects on human health.
Advantages and Limitations for Lab Experiments
2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a useful reagent for a variety of synthetic reactions and has been used in the synthesis of various organic compounds. The main advantage of using this boronic acid derivative is that it is relatively easy to synthesize and is stable at room temperature, making it a convenient reagent for laboratory experiments. However, it is important to note that this boronic acid derivative is not soluble in water and has a relatively low solubility in organic solvents. Additionally, it is not very stable in the presence of strong acids and bases.
Future Directions
The potential applications of 2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are still being explored. Future research could focus on the development of new catalysts based on this boronic acid derivative, as well as the development of new methods for the synthesis of other organic compounds. Additionally, further research could be conducted to investigate the potential biochemical and physiological effects of this boronic acid derivative. Finally, the potential of this boronic acid derivative as a ligand in coordination complexes could be further explored.
Synthesis Methods
The synthesis of 2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be achieved through a two-step reaction. First, a boron source is reacted with a difluoromethoxy-3-methoxyphenol in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction yields the desired product, 2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. The second step involves the addition of a suitable reducing agent, such as sodium borohydride, to reduce the boronic acid derivative to the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 2,4,5-trimethylphenol with boron tribromide to form 2,4,5-tribromomethylphenol. This intermediate is then reacted with 2,3-dimethoxyphenylboronic acid in the presence of a palladium catalyst to form the desired product.", "Starting Materials": [ "2,4,5-trimethylphenol", "boron tribromide", "2,3-dimethoxyphenylboronic acid", "palladium catalyst" ], "Reaction": [ "Step 1: 2,4,5-trimethylphenol is reacted with boron tribromide in anhydrous conditions to form 2,4,5-tribromomethylphenol.", "Step 2: 2,4,5-tribromomethylphenol is then reacted with 2,3-dimethoxyphenylboronic acid in the presence of a palladium catalyst and a base such as potassium carbonate to form the desired product, 2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.", "Step 3: The product is then purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
1310950-03-8 |
Product Name |
2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Molecular Formula |
C14H19BF2O4 |
Molecular Weight |
300.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
